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Abstract

Homogentisic acid (HGA) is a phenolic acid that serves as a critical intermediate in the
metabolic pathway of the aromatic amino acids phenylalanine and tyrosine.[1][2] Its
significance in the scientific and medical communities stems primarily from its central role in the
rare genetic disorder, alkaptonuria.[3] This condition, caused by a deficiency in the enzyme
homogentisate 1,2-dioxygenase, leads to the accumulation of HGA in the body.[4][5] The
subsequent oxidation and polymerization of HGA result in ochronosis, a systemic condition
characterized by the deposition of a dark pigment in connective tissues, leading to debilitating
arthritis and other complications.[2][3] This document provides an in-depth overview of the
chemical structure, properties, and biological relevance of homogentisic acid, along with
methodologies for its analysis.

Chemical Structure and Identification

Homogentisic acid is chemically known as 2,5-dihydroxyphenylacetic acid.[1][6] Its structure
consists of a phenylacetic acid core with two hydroxyl groups substituted at the 2 and 5
positions of the benzene ring.[6] This hydroquinone structure is crucial to its chemical reactivity,
particularly its susceptibility to oxidation.
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The key identifiers and structural details are summarized below:

Identifier Value

IUPAC Name 2-(2,5-dihydroxyphenyl)acetic acid[6][7]
Alcapton, Melanic acid, 2,5-

Synonyms ] ) )
Dihydroxybenzeneacetic acid[1][6]

CAS Number 451-13-8[6][8]

Chemical Formula

CsHsOa4[1][6]

SMILES

OC(=0)Cclcc(O)ccc1O[1][8]

InChl Key

IGMNYECMUMZDDF-UHFFFAOY SA-N[1][8]

Physicochemical Properties

The physical and chemical properties of homogentisic acid are essential for its handling,

analysis, and understanding its behavior in biological systems.

Property Value Source
Molecular Weight 168.15 g/mol [6][9][10]
Appearance Off-white to tan crystalline solid  [6][8]
Melting Point 150-152 °C [1]8]
Boiling Point (est.) 439.3 °C at 760 mm Hg [11]

Water: 850 mg/mL at 25
°CDMSO: 100-250

Solubilit 6][10][12][13
Y mg/mLEthanol: 16 mg/mLPBS lelito1213)
(pH 7.2): 5 mg/mL
logP (o/w) 0.86 [6][11]

Spectroscopic Data
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Spectroscopic analysis is fundamental for the identification and quantification of homogentisic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e IH NMR (600 MHz, H20, pH 7.0): Chemical shifts (ppm) are observed at approximately 6.82,
6.81, 6.80, 6.71, and 3.47.[6][14]

e 13C NMR (22.53 MHz, DMSO-d6): Key chemical shifts (ppm) include 172.65 (carboxyl),
149.44, 147.67, 122.19, 117.44, 115.31, 113.96 (aromatic carbons), and 35.28 (methylene).

[6]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS) or liquid
chromatography (LC-MS), is the gold standard for the definitive diagnosis of alkaptonuria
through the quantification of HGA.[3][5]

UV-Vis Spectroscopy

The maximum absorbance (Amax) for homogentisic acid is observed at 296 nm.[12]

Biological Role and Pathophysiology of
Alkaptonuria

Homogentisic acid is a key intermediate in the catabolism of phenylalanine and tyrosine.[1][12]
In healthy individuals, the enzyme homogentisate 1,2-dioxygenase (HGD), primarily found in
the liver and kidneys, catalyzes the cleavage of the aromatic ring of HGA to form 4-
maleylacetoacetate.[2][3] This product is further metabolized to fumarate and acetoacetate,
which can then enter the citric acid cycle for energy production.[2]

In the autosomal recessive disorder alkaptonuria, a mutation in the HGD gene leads to a
deficiency of the HGD enzyme.[3][15] This enzymatic block causes the accumulation of
homogentisic acid in the blood and tissues.[15] Excess HGA is excreted in the urine, which
characteristically darkens upon standing due to the oxidation and polymerization of HGA into a
melanin-like pigment.[4] Over decades, this pigment deposits in connective tissues, particularly
cartilage, leading to a condition called ochronosis.[2][16] This deposition causes the bluish-
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black discoloration of tissues and results in severe, early-onset osteoarthritis, as well as
potential cardiac and renal complications.[4]
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Caption: Tyrosine catabolism pathway and the metabolic block in alkaptonuria.

Experimental Protocols

The accurate quantification of homogentisic acid in biological fluids is paramount for the
diagnosis and management of alkaptonuria.

Analysis of Homogentisic Acid by HPLC

High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection is a
widely used method for HGA analysis.[17][18][19]

Methodology Outline:

e Sample Preparation (Urine):

o

Collect a 24-hour or spot urine sample.[3]

[¢]

Centrifuge the sample to remove particulate matter.

o

Dilute the supernatant with an appropriate mobile phase or buffer. For example, a 1:10 or
1:100 dilution with 10 mmol/L potassium phosphate buffer (pH 5.5).[18]

[¢]

Filter the diluted sample through a 0.22 um or 0.45 um syringe filter prior to injection.

o Chromatographic Conditions:

o

Column: C18 reverse-phase column (e.g., 75 mm x 4.6 mm, 3 um particle size).[18]

[¢]

Mobile Phase: Gradient elution using a polar buffer (Eluent A: 10 mmol/L potassium
phosphate, pH 5.5) and an organic modifier (Eluent B: Methanol).[18]

[¢]

Flow Rate: 1.0 mL/min.[18]

o

Injection Volume: 20-50 pL.[18]

Detection:

[e]
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» UV detection at 260 nm or 280 nm.[18]

» Electrochemical detection (ECD) with the oxidation potential set to +0.5 V can provide
higher sensitivity.[19]

e Quantification:

o Generate a standard curve using certified homogentisic acid standards of known
concentrations.

o Calculate the concentration of HGA in the sample by comparing its peak area to the
standard curve.

o Urinary HGA levels in alkaptonuria patients are typically between 1 and 8 grams per 24
hours.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical properties and structure of homogentisic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232598#chemical-properties-and-structure-of-
homogentisic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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